Magnesium nitrate

Specification

• Description: Magnesium nitrate appears as a white crystalline solid. Produces toxic oxides of nitrogen if heated to decomposition. Used in pyrotechnics.; Magnesium nitrate is the inorganic nitrate salt of magnesium. It has a role as a fertilizer. It is an inorganic nitrate salt and a magnesium salt.
• CAS No.: 10377-60-3
• Molecular Formula: Mg(NO3)2; MgN2O6
• Molecular Weight: 148.32 g/mol
• IUPAC Name: magnesium;dinitrate
• Standard InChI: InChI=1S/Mg.2NO3/c;2*2-1(3)4/q+2;2*-1
• Standard InChI Key: YIXJRHPUWRPCBB-UHFFFAOYSA-N
• Impurities: Magnesium nitrate is prepared by dissolving magnesium oxide, hydroxide, or carbonate in nitric acid, followed by evaporation and crystallization at room temperature. Impurities such as calcium, iron, and aluminum are precipitated by pretreatment of the solution with slight excess of magnesium oxide, followed by filtration.
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Mg+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Mg+2]
• Boiling Point: Decomposes at 626° F (USCG, 1999)
• Colorform: White cubic crystals
• Melting Point: 192 °F (USCG, 1999)